Cas no 525570-29-0 (4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde)

• Product Name: 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde
• CAS No: 525570-29-0
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD02614994
• CID: 866834
• PubChem ID: 674616
• Update Time: 2025-10-05

4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxybenzaldehyde
• 4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzaldehyde
• 4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxybenzaldehyde
• 004751
• AC1LDSBE
• ALBB-001338
• CTK4J6087
• MolPort-000-889-792
• Oprea1_867021
• ST033143
• ZERO
• Benzaldehyde, 4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxy-
• DB-027681
• AKOS000201838
• BBL015260
• SCHEMBL5504480
• Cambridge id 6949300
• VS-04868
• 525570-29-0
• MFCD02614994
• 4-(2-chloro-4-fluoro-benzyloxy)-3-methoxy-benzaldehyde
• 4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzaldehyde, AldrichCPR
• CS-0313498
• DTXSID90350142
• STK415208
• 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde

• MDL： MFCD02614994
• Inchi： 1S/C15H12ClFO3/c1-19-15-6-10(8-18)2-5-14(15)20-9-11-3-4-12(17)7-13(11)16/h2-8H,9H2,1H3
• InChI Key： MBESALXMWMFICO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C=O)=CC=1OC)F

Computed Properties

• Exact Mass: 294.04600
• Monoisotopic Mass: 294.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.87920

4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde

4-(2-Chloro-4-Fluorobenzyl)Oxy-3-Methoxybenzaldehyde: A Comprehensive Overview

4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde, identified by the CAS Registry Number 525570-29-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a methoxy group at the 3-position and a chlorofluorobenzyl ether group at the 4-position. The presence of both chlorine and fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a subject of interest in modern chemical research.

The synthesis of 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in the field of drug discovery. Its structure resembles certain pharmacophores associated with kinase inhibitors and anti-inflammatory agents. Preclinical studies have demonstrated that 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde exhibits moderate inhibitory activity against several enzymes implicated in cancer progression. This has led to further investigations into its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable ligand in catalysis and sensor development. Recent studies have highlighted its role in enhancing the selectivity of palladium-catalyzed cross-coupling reactions, which are critical in organic synthesis.

The environmental impact of 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Results indicate that while it is not inherently hazardous, proper disposal and waste management practices are essential to minimize ecological risks.

In conclusion, 4-(2-Chloro-4-fluorobenzyl)oxy-3-methoxybenzaldehyde, CAS No. 525570-29-0, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical science.